Cas no 32858-93-8 (2-(trifluoromethoxy)phenol)

• Product Name: 2-(trifluoromethoxy)phenol
• CAS No: 32858-93-8
• MF: C₇H₅F₃O₂
• MW: 178.108612775803
• MDL: MFCD00236324
• CID: 53969
• PubChem ID: 2777299
• Update Time: 2025-11-02

2-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethoxy)phenol
• 2-(Trifluormethoxy)-phenol
• 2-Trifluoro methoxyphenol
• 2-(trifluoromethyloxy)phenol
• 2-(Trifluorormethoxy)phenol
• 2-hydroxytrifluoromethoxybenzene
• 2-trifluoroMethoxylphenol
• 2-Trifluoromethoxyph
• O-TRIFLUOROMETHOXY PHENOL
• TRIFLUORMETHOXYPHENOL
• 2-Hydroxyphenyl Trifluoromethyl Ether
• 2-(trifluoromethoxy)phenol,98%

• MDL： MFCD00236324
• Inchi： 1S/C7H5F3O2/c8-7(9,10)12-6-4-2-1-3-5(6)11/h1-4,11H
• InChI Key： GQWMNVOVQZIPJC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1O)(F)F
• BRN： 1869013

Computed Properties

• Exact Mass: 178.02400
• Monoisotopic Mass: 178.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.332(lit.)
• Melting Point: 40-45°C
• Boiling Point: 156.8°C at 760 mmHg
• Flash Point: 47°C
• Refractive Index: 1.443
• PSA: 29.46000
• LogP: 2.29080
• Solubility: Not determined
• Sensitiveness: Sensitive to air

2-(trifluoromethoxy)phenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Hazardous Material transportation number：2927
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/38
• HazardClass：IRRITANT
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(trifluoromethoxy)phenol

Comprehensive Guide to 2-(Trifluoromethoxy)phenol (CAS No. 32858-93-8): Properties, Applications, and Market Insights

2-(Trifluoromethoxy)phenol (CAS No. 32858-93-8) is a fluorinated aromatic compound with significant industrial and research applications. This trifluoromethoxy-substituted phenol is known for its unique chemical properties, including enhanced stability and reactivity due to the presence of the trifluoromethoxy group. Its molecular formula is C₇H₅F₃O₂, and it is widely used in pharmaceuticals, agrochemicals, and specialty chemicals.

The compound's chemical structure features a phenol ring substituted with a trifluoromethoxy group at the ortho position, which imparts distinct electronic and steric effects. This structural feature makes 2-(trifluoromethoxy)phenol a valuable intermediate in organic synthesis. Researchers often explore its reactivity in cross-coupling reactions and electrophilic substitutions, making it a topic of interest in modern synthetic chemistry.

One of the most searched questions about 2-(trifluoromethoxy)phenol is its role in pharmaceutical intermediates. The compound is frequently utilized in the synthesis of active pharmaceutical ingredients (APIs) due to its ability to enhance the metabolic stability and bioavailability of drug molecules. Recent studies highlight its application in developing antiviral agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutics.

In the agrochemical sector, 2-(trifluoromethoxy)phenol serves as a key building block for pesticides and herbicides. The trifluoromethoxy group is known to improve the efficacy of agrochemicals by increasing their resistance to environmental degradation. This has led to a surge in research focused on sustainable crop protection solutions, a hot topic in agriculture today.

The market demand for 2-(trifluoromethoxy)phenol has been steadily rising, driven by its applications in high-growth industries. Analysts predict a compound annual growth rate (CAGR) of 5-7% over the next five years, particularly in regions like North America and Asia-Pacific. Manufacturers are investing in scalable synthesis methods to meet this demand while adhering to green chemistry principles.

From a safety and handling perspective, 2-(trifluoromethoxy)phenol requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain its stability. Material safety data sheets (MSDS) provide detailed guidelines for safe handling, a frequently searched topic among industrial users.

Recent advancements in fluorination techniques have opened new avenues for the production of 2-(trifluoromethoxy)phenol. Innovations such as catalytic fluorination and flow chemistry are reducing production costs and improving yields, making the compound more accessible for research and industrial applications. These developments are closely followed by chemists and process engineers worldwide.

Environmental considerations are increasingly important in the use of fluorinated compounds. 2-(Trifluoromethoxy)phenol is subject to regulatory scrutiny regarding its environmental persistence. However, studies indicate that it undergoes biodegradation under certain conditions, addressing concerns about long-term ecological impact - a key topic in current regulatory discussions.

The analytical characterization of 2-(trifluoromethoxy)phenol typically involves techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods are essential for quality control in industrial production and are frequently searched by analytical chemists working with this compound. The distinct 19F NMR signal of the trifluoromethoxy group serves as a valuable diagnostic tool.

Looking ahead, research on 2-(trifluoromethoxy)phenol continues to expand into new areas. Its potential in material science, particularly in the development of fluorinated polymers with unique properties, is an emerging field of study. Additionally, its use in ligand design for catalytic systems represents another promising research direction that aligns with current trends in sustainable chemistry.

For researchers and industry professionals seeking 2-(trifluoromethoxy)phenol suppliers, it's important to verify the compound's purity and sourcing. Reputable suppliers typically provide certificates of analysis (CoA) and detailed technical specifications. This information is crucial for applications requiring high-purity materials, especially in pharmaceutical development.

In conclusion, 2-(trifluoromethoxy)phenol (CAS No. 32858-93-8) stands as a versatile and valuable compound in modern chemistry. Its unique properties and wide-ranging applications continue to drive innovation across multiple industries. As research advances and production methods improve, this fluorinated phenolic compound is poised to play an even greater role in addressing contemporary scientific and industrial challenges.